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Compound of Interest

Compound Name: 4-Nonanone

Cat. No.: B1580890

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of 4-nonanone (also known as propyl amyl ketone). The information is compiled from various
scientific databases and literature, offering a valuable resource for professionals in research,
development, and quality control. This document presents quantitative data in structured
tables, details relevant experimental protocols for the determination of these properties, and
includes a logical workflow diagram for clarity.

Core Thermodynamic and Physical Properties of 4-
Nonanone

4-Nonanone (CAS: 4485-09-0, Molecular Formula: CeH1s0) is an aliphatic ketone.[1][2][3][4][5]
Its thermodynamic and physical properties are crucial for a variety of applications, including its
use as a solvent, a flavoring agent, and an intermediate in organic synthesis.[2][5]

Quantitative Data Summary

The following tables summarize the key thermodynamic and physical properties of 4-
nonanone. It is important to note that some of the reported values, particularly for
thermodynamic properties like enthalpy of formation, are estimated using computational
methods such as the Joback method, while others are experimentally determined.
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Property Value Units Reference(s)
Molecular Weight 142.24 g/mol [1][6]
Boiling Point 187 - 190 °C [71[81[9]
Melting Point -18.52 (estimate) °C [71[8][10]
Density 0.816 - 0.8257 g/cms at 20-25°C (7181911011}
Flash Point 61.11-61.4 °C [71081[11]
Refractive Index 1.416 - 1.422 at 20°C [7181[11]
Table 1: Physical Properties of 4-Nonanone
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Property Value Units Method Reference(s)
Standard
Enthalpy of
) -341.67 kJ/mol Joback Method [12][13]
Formation (gas,
AfH°gas)
Enthalpy of
Vaporization 42.37 kJ/mol Joback Method [12][13]
(AvapH®)
Enthalpy of
i 20.66 kJ/mol Joback Method [12][13]
Fusion (AfusH®)
Ideal Gas Heat
Capacity See Table 3 J/mol-K Joback Method [12]
(Cp.,gas)
Estimated/Predic
Vapor Pressure 0.553-0.6 mmHg at 25°C . [71081[11]
e
Critical
643.70 £ 0.30 K [12]
Temperature (Tc)
Critical Pressure
2453.17 kPa Joback Method [12][13]
(Pc)
Critical Volume
0.545 m3/kmol Joback Method [12]

(Vo)

Table 2: Thermodynamic Properties of 4-Nonanone
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Ideal Gas Heat Capacity (Cp,gas
Temperature (K) pacity (Cp,gas)

(J/mol-K)
459.19 297.72
488.21 311.23
517.23 324.21
546.25 336.66
575.27 348.60
604.29 360.04
633.31 370.99

Table 3: Temperature-Dependent Ideal Gas Heat Capacity of 4-Nonanone (Joback Method)
[12]

Experimental Protocols for Thermodynamic
Property Determination

While specific experimental data for every thermodynamic property of 4-nonanone is not
readily available in the public domain, the following are detailed methodologies for key
experiments that are broadly applicable to organic liquids like ketones.

Enthalpy of Formation: Combustion Calorimetry

The standard enthalpy of formation of an organic compound is typically determined
experimentally via combustion calorimetry.

Principle: The heat of combustion (AcH®) is measured by burning a known mass of the
substance in a high-pressure oxygen atmosphere within a sealed container (a "bomb"). The
heat released is absorbed by a surrounding water bath of known heat capacity, and the
temperature change is precisely measured. The standard enthalpy of formation (AfH°) is then
calculated using Hess's Law, relating the heat of combustion to the known standard enthalpies
of formation of the combustion products (CO2 and Hz20).
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Methodology:

o Sample Preparation: A precise mass of high-purity 4-nonanone is placed in a sample holder
within a constant-volume bomb calorimeter.

e Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30
atm.

e Immersion: The bomb is placed in a well-insulated water bath (the calorimeter) equipped with
a high-precision thermometer.

e Ignition: The sample is ignited electrically.

o Temperature Measurement: The temperature of the water bath is recorded before and after
combustion, with corrections made for heat exchange with the surroundings.

o Calculation: The heat of combustion is calculated from the temperature rise and the total
heat capacity of the calorimeter system (which is predetermined using a standard substance
with a known heat of combustion, such as benzoic acid).[14] The standard enthalpy of
formation is then derived from the heat of combustion.

Vapor Pressure: Ebulliometry or Static Method

The relationship between vapor pressure and temperature is crucial for understanding volatility
and boiling behavior.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
external pressure. By measuring the boiling point at various controlled pressures, the vapor
pressure curve can be constructed.

Methodology (Comparative Ebulliometry):

o Apparatus: A comparative ebulliometer consists of two interconnected boilers, one for the
sample (4-nonanone) and one for a reference substance with a well-known vapor pressure-
temperature relationship (e.g., water).[15]

o Pressure Control: The system is connected to a pressure control system, allowing for precise
adjustment of the system pressure.
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e Heating and Equilibrium: Both the sample and the reference substance are heated to their
boiling points under a set pressure.

o Temperature Measurement: High-precision thermometers measure the boiling temperatures
of both the sample and the reference substance. The temperature of the reference
substance accurately determines the system pressure.

o Data Collection: The boiling temperature of 4-nonanone is recorded at various pressures,
yielding a set of vapor pressure-temperature data points.

Melting Point and Enthalpy of Fusion: Differential
Scanning Calorimetry (DSC)

DSC is a powerful technique for determining the melting point and the enthalpy of fusion (the
energy required to melt the solid).

Principle: DSC measures the difference in heat flow between a sample and a reference
material as a function of temperature. When the sample undergoes a phase transition, such as
melting, it absorbs heat, resulting in a detectable endothermic peak on the DSC thermogram.

Methodology:

o Sample Preparation: A small, precisely weighed amount of solidified 4-nonanone (a few
milligrams) is sealed in an aluminum pan. An empty sealed pan is used as a reference.

 Instrumentation: The sample and reference pans are placed in the DSC instrument.

o Temperature Program: The instrument heats the sample and reference at a constant,
controlled rate.

o Data Acquisition: The differential heat flow between the sample and the reference is
recorded as a function of temperature.

¢ Analysis: The melting point is determined from the onset temperature of the melting peak.
[16] The area under the peak is integrated to determine the enthalpy of fusion (AfusH).[12]
[16] The instrument is calibrated using standard materials with known melting points and
enthalpies of fusion.
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Specific Heat Capacity: Calorimetry

The specific heat capacity is the amount of heat required to raise the temperature of a unit
mass of a substance by one degree.

Principle: A known mass of the liquid is heated with a known quantity of electrical energy, and
the resulting temperature change is measured.

Methodology:

e Apparatus: A known mass of 4-nonanone is placed in a well-insulated calorimeter equipped
with an electrical heater and a precision thermometer.

e Heating: A constant, known electrical power (Voltage x Current) is supplied to the heater for
a measured period.

o Temperature Measurement: The temperature of the liquid is recorded at regular intervals
before, during, and after heating to correct for any heat loss to the surroundings.

» Calculation: The specific heat capacity is calculated from the electrical energy supplied, the
mass of the liquid, and the observed temperature change, after accounting for the heat
capacity of the calorimeter itself.

Logical Workflow for Thermodynamic Property
Determination

The following diagram illustrates a generalized workflow for the experimental determination and
analysis of the thermodynamic properties of a liquid organic compound like 4-nonanone.
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Caption: A logical workflow for the determination of thermodynamic properties.

This guide provides a foundational understanding of the thermodynamic properties of 4-
nonanone. For applications requiring high precision, it is recommended to consult critically
evaluated data from sources such as the National Institute of Standards and Technology (NIST)
or to perform direct experimental measurements.[2][6][8][17][18]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1580890?utm_src=pdf-body-img
https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4485090&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4485090
https://wtt-pro.nist.gov/error_500.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4485090&Mask=2000
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4485090&Mask=80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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